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A detailed examination of the off-target effects of the auxin herbicides MCPA and dicamba

reveals significant risks to sensitive non-target broadleaf crops. While both herbicides are

effective tools for weed management in cereal crops and grasslands, their propensity for drift

can lead to unintended injury to valuable horticultural and agricultural plants. This guide

provides a side-by-side comparison of their effects, supported by experimental data, to inform

researchers, scientists, and agricultural professionals of the potential risks and diagnostic

features associated with these chemicals.

Both MCPA (2-methyl-4-chlorophenoxyacetic acid) and dicamba (3,6-dichloro-2-

methoxybenzoic acid) are synthetic auxin herbicides that mimic natural plant growth hormones.

[1] This mode of action leads to uncontrolled and disorganized growth in susceptible broadleaf

plants, ultimately causing plant death.[2] However, at sub-lethal doses, often encountered

through spray drift, these herbicides can cause a range of injurious effects without killing the

plant.

Comparative Phytotoxicity and Symptomology
While both herbicides induce similar auxin-related symptoms, subtle differences in plant

response and sensitivity have been observed. Dicamba is generally considered to have a

higher potential for vapor drift, where the herbicide volatilizes after application and moves as a

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b109179?utm_src=pdf-interest
https://www.titanag.com.au/wp-content/uploads/2021/12/TITAN_Dicamba-MCPA-PM.pdf
https://www.lsuagcenter.com/articles/page1720020977155
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vapor, potentially over long distances.[3] This characteristic has been a significant concern with

the widespread use of dicamba-tolerant crops.[4]

Sensitive crops, such as grapes, tomatoes, soybeans, and cotton, can be injured by extremely

low concentrations of both herbicides.[5][6][7] For instance, scientists have documented that

non-target terrestrial plant injury can be 75 to 400 times higher for dicamba and 2,4-D (a

related phenoxy herbicide with similar effects to MCPA) respectively, than for glyphosate.[7]

Key Symptomology:

Dicamba: Often causes characteristic upward cupping of leaves, twisting of stems and

petioles, and shortening of internodes.[2] In soybeans, for example, the cupped leaves may

have a whitish to yellow tip.[8]

MCPA: Tends to cause downward bending and curling of leaves and stems (epinasty),

sometimes described as a "pig's tail" shape in grapevines.[9]

A study on grapevines noted that both MCPA and dicamba exposure resulted in the downward

bending of shoots.[9] However, dicamba was observed to cause particularly severe shoot

necrosis (tissue death).[9]

Quantitative Data on Non-Target Crop Injury
The following table summarizes available data on the effects of MCPA and dicamba on various

non-target crops. It is important to note that direct side-by-side comparative studies across a

wide range of crops are limited. Much of the recent research has focused on dicamba due to

issues associated with its use on genetically modified crops.
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Crop Herbicide
Application
Rate/Dose

Observed
Effects

Reference

Grapes Dicamba
Low-dose drift

simulation

Leaf cupping,

feathering,

reduced growth.

[10]

MCPA Simulated drift

Downward

bending of

shoots, impaired

bud fruitfulness.

[9][10]

Tomatoes Dicamba

Micro-rates (e.g.,

1/100 of label

rate)

Stunting,

chlorosis, leaf

cupping and

curling, potential

for 25% yield

reduction at 1/50

of the label rate.

[5]

MCPA
General auxin

herbicide effects

Leaf and stem

distortion,

irregular fruit

shape.

[11]

Soybeans (non-

tolerant)
Dicamba

5.6 g/ha

(representing

~1% drift)

4-9% yield loss,

depending on

growth stage.

[6]

Dicamba

56 g/ha

(representing

~10% drift)

Approximately

49% yield loss.
[6]

Cucumbers Dicamba
1/75 of field use

rate

16-19%

reduction in total

fruit number and

weight when

applied early

season.
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Cantaloupe Dicamba
1/75 of field use

rate

10-21%

reduction in fruit

weight when

applied early

season.

Experimental Protocols
A generalized experimental protocol for assessing the effects of herbicide drift on non-target

crops can be outlined as follows. This is a composite methodology based on common practices

in the cited research.

Objective: To evaluate and compare the phytotoxic effects of MCPA and dicamba on a selected

non-target crop species at various simulated drift rates.

Materials:

Test crop plants (e.g., tomato, soybean, grapevine) grown in pots under controlled

greenhouse or field conditions.

Commercial formulations of MCPA and dicamba.

Calibrated research plot sprayer or backpack sprayer with appropriate nozzles to simulate

drift (e.g., low-drift nozzles for control, finer nozzles for drift simulation).

Personal Protective Equipment (PPE).

Data collection tools: rulers, calipers, camera, visual injury rating scales (e.g., 0-100%,

where 0 is no injury and 100 is plant death).

Methodology:

Plant Propagation: Grow test plants to a specific growth stage (e.g., 3-4 true leaves for

vegetables, early vegetative stage for vines) to ensure uniformity.

Herbicide Preparation: Prepare serial dilutions of MCPA and dicamba to represent a range of

drift rates (e.g., 1/10, 1/100, 1/1000 of the standard field application rate). Include a water-
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only control treatment.

Experimental Design: Arrange the potted plants in a randomized complete block design with

multiple replications for each treatment.

Herbicide Application: Apply the herbicide solutions to the plants using the calibrated sprayer.

Ensure uniform coverage and minimize inter-plot contamination.

Data Collection:

Visual Injury Assessment: Rate the plants for visible signs of injury (e.g., cupping,

epinasty, chlorosis, necrosis) at regular intervals (e.g., 3, 7, 14, and 21 days after

treatment).

Morphological Measurements: Measure plant height, stem diameter, and leaf area at

specified time points.

Biomass: At the conclusion of the experiment, harvest the above-ground biomass, dry it in

an oven, and record the dry weight.

Yield (if applicable): For fruiting crops, measure the number and weight of marketable

fruits.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA, regression analysis) to determine significant differences between treatments.

Visualizing Experimental and Logical Workflows
To better understand the processes involved in herbicide drift and its assessment, the following

diagrams are provided.
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Caption: Experimental workflow for assessing herbicide drift effects.
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Caption: Factors influencing off-target herbicide injury.

In conclusion, both MCPA and dicamba pose a significant risk of injury to non-target crops

through drift. While their symptomology is broadly similar due to a shared mode of action,

dicamba's higher volatility can present a greater risk for off-target movement under certain

environmental conditions. The data indicates that highly sensitive crops like grapes, tomatoes,

and non-tolerant soybeans can suffer significant yield losses even at very low exposure rates.
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Careful consideration of herbicide choice, application technology, and weather conditions is

paramount to mitigating these risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

